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Compound of Interest
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Cat. No.: B1681350 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents and expired or unused medications is a critical component of laboratory

safety and environmental responsibility. This document provides essential logistical and safety

information for the proper disposal of Touristil, a combination drug containing Cinnarizine and

Domperidone.

Touristil is primarily used for the management of vestibular disorders and motion sickness.

Adherence to proper disposal protocols is necessary to prevent environmental contamination

and ensure a safe laboratory environment.

Operational Plan for Touristil Disposal
The disposal of Touristil should be approached with the same diligence as any other chemical

waste in a laboratory setting. The primary active pharmaceutical ingredients (APIs) in Touristil
are Cinnarizine and Domperidone. Based on available safety data, Cinnarizine is not classified

as a hazardous substance[1][2][3]. While a comprehensive safety data sheet for Domperidone

with waste disposal guidelines is not readily available, it is categorized as harmful if swallowed,

indicating a need for careful handling[4][5].

The following step-by-step procedure is recommended for the safe disposal of Touristil in a

laboratory environment.

Disposal Protocol
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Segregation:

Isolate all expired, unused, or contaminated Touristil tablets from active inventory.

Place the segregated Touristil waste in a designated, clearly labeled container for non-

hazardous pharmaceutical waste. This container should be separate from general

laboratory waste and hazardous chemical waste streams.

Deactivation (for solid oral dosage forms):

Empty the Touristil tablets from their original packaging into the designated waste

container.

To render the active ingredients non-retrievable, mix the tablets with an inert material.

Suitable materials include cat litter, used coffee grounds, or sand. This step helps to

prevent accidental ingestion or environmental dispersal.

Add a small amount of water to the mixture to aid in the breakdown of the tablets.

Containment:

Seal the container securely to prevent any leakage or spillage.

Ensure the container is clearly labeled as "Non-Hazardous Pharmaceutical Waste for

Incineration" and includes the date of collection.

Final Disposal:

The sealed container should be collected by a licensed waste management contractor that

handles pharmaceutical waste.

The preferred method of disposal for non-hazardous pharmaceutical waste is incineration

to ensure the complete destruction of the active pharmaceutical ingredients.

Maintain a record of the disposal, including the date, quantity of waste, and the name of

the disposal contractor.

Packaging Disposal:
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Once emptied, the original packaging (blister packs, bottles, etc.) should have all personal

or identifying information removed or obscured.

The de-identified packaging can then be disposed of in the general laboratory waste.

Quantitative Data Summary
For clarity and easy reference, the following table summarizes key quantitative aspects of the

Touristil components.

Parameter Cinnarizine Domperidone

Molecular Formula C26H28N2 C22H24ClN5O2

Molar Mass 368.52 g/mol 425.9 g/mol

CAS Number 298-57-7 57808-66-9

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Touristil in a

laboratory setting.

Step 1: Segregation Step 2: Deactivation Step 3: Containment Step 4: Final Disposal

Identify Expired/
Unused Touristil

Place in Designated
'Non-Hazardous Pharmaceutical

Waste' Container

Mix with Inert
Material (e.g., Cat Litter)

Add Water to
Aid Breakdown

Securely Seal
the Container Label Container Clearly Arrange for Collection by

Licensed Waste Contractor Incineration Record Disposal Details

Click to download full resolution via product page

A logical workflow for the proper disposal of Touristil.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Touristil, thereby protecting both personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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